molecular formula C15H23N3O3 B5596231 2-{[(butylamino)carbonyl]amino}ethyl (4-methylphenyl)carbamate

2-{[(butylamino)carbonyl]amino}ethyl (4-methylphenyl)carbamate

Cat. No.: B5596231
M. Wt: 293.36 g/mol
InChI Key: MNQZNWLWHUFXLT-UHFFFAOYSA-N
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Description

2-{[(Butylamino)carbonyl]amino}ethyl (4-methylphenyl)carbamate, also known as Boc-L-Phenylalanine methyl ester, is a chemical compound widely used in scientific research. It is a derivative of phenylalanine, an essential amino acid, and is commonly used in peptide synthesis.

Mechanism of Action

The mechanism of action of carbamates involves the formation of a carbamic acid intermediate. This is a reversible process that starts with the nucleophilic addition of a primary amine to the carbonyl group of an aldehyde or ketone .

Safety and Hazards

The compound is classified as an irritant (Xi) and has hazard statements H315 - H319 - H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It should be handled with appropriate safety measures, including the use of personal protective equipment .

Properties

IUPAC Name

2-(butylcarbamoylamino)ethyl N-(4-methylphenyl)carbamate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H23N3O3/c1-3-4-9-16-14(19)17-10-11-21-15(20)18-13-7-5-12(2)6-8-13/h5-8H,3-4,9-11H2,1-2H3,(H,18,20)(H2,16,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MNQZNWLWHUFXLT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCNC(=O)NCCOC(=O)NC1=CC=C(C=C1)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H23N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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